Cas no 1261890-62-3 (4-(2,4-Dimethylphenyl)-2-methoxyphenol)

4-(2,4-Dimethylphenyl)-2-methoxyphenol is a phenolic compound characterized by its substituted aromatic structure, featuring both methoxy and dimethylphenyl functional groups. This configuration imparts unique chemical properties, including enhanced stability and potential antioxidant activity, making it suitable for applications in specialty chemical synthesis and material science. Its structural design allows for selective reactivity, which can be leveraged in fine chemical and pharmaceutical intermediates. The compound's well-defined molecular architecture ensures consistent performance in controlled reactions. Its solubility in organic solvents and thermal stability further broaden its utility in research and industrial processes requiring precise phenolic derivatives.

4-(2,4-Dimethylphenyl)-2-methoxyphenol structure

1261890-62-3 structure

Product Name:4-(2,4-Dimethylphenyl)-2-methoxyphenol

CAS No:1261890-62-3

MF:C₁₅H₁₆O₂

MW:228.286344528198

MDL:MFCD18315005

CID:2761563

PubChem ID:53220749

Update Time:2025-06-14

4-(2,4-Dimethylphenyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

- 4-(2,4-DIMETHYLPHENYL)-2-METHOXYPHENOL
- 4-(2,4-Dimethylphenyl)-2-methoxyphenol, 95%
- 3-Methoxy-2',4'-dimethyl[1,1'-biphenyl]-4-ol
- DTXSID80685455
- 1261890-62-3
- MFCD18315005
- 4-(2,4-Dimethylphenyl)-2-methoxyphenol
- MDL： MFCD18315005
- Inchi： 1S/C15H16O2/c1-10-4-6-13(11(2)8-10)12-5-7-14(16)15(9-12)17-3/h4-9,16H,1-3H3
- InChI Key： IQUUOALFGZZQPO-UHFFFAOYSA-N
- SMILES： O(C)C1=C(C=CC(=C1)C1C=CC(C)=CC=1C)O

Computed Properties

Exact Mass: 228.115029749Da
Monoisotopic Mass: 228.115029749Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 241
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 29.5Å²

4-(2,4-Dimethylphenyl)-2-methoxyphenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB321184-5 g	4-(2,4-Dimethylphenyl)-2-methoxyphenol, 95%; .	1261890-62-3	95%	5g	€1159.00	2023-04-26
abcr	AB321184-5g	4-(2,4-Dimethylphenyl)-2-methoxyphenol, 95%; .	1261890-62-3	95%	5g	€1159.00	2025-03-19

4-(2,4-Dimethylphenyl)-2-methoxyphenol Related Literature

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4. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(2,4-Dimethylphenyl)-2-methoxyphenol

Comprehensive Overview of 4-(2,4-Dimethylphenyl)-2-methoxyphenol (CAS No. 1261890-62-3): Properties, Applications, and Industry Insights

4-(2,4-Dimethylphenyl)-2-methoxyphenol, identified by its CAS number 1261890-62-3, is a specialized organic compound garnering attention in pharmaceutical and chemical research. This phenolic derivative features a unique molecular structure combining a methoxyphenol backbone with a 2,4-dimethylphenyl substituent, making it valuable for applications requiring antioxidant or intermediate synthesis properties. Its systematic name reflects its precise chemical architecture, which is critical for researchers exploring structure-activity relationships.

In recent years, the demand for high-purity phenolic compounds like 4-(2,4-Dimethylphenyl)-2-methoxyphenol has surged due to their role in developing advanced materials and bioactive molecules. Industry trends highlight its potential in cosmetic stabilization and polymer additives, aligning with the growing focus on sustainable and multifunctional chemicals. Searches for "phenolic antioxidants in skincare" or "methoxyphenol derivatives for industrial use" underscore its relevance in these fields.

The synthesis of CAS 1261890-62-3 typically involves Friedel-Crafts alkylation or selective etherification protocols, ensuring high yield and minimal byproducts. Analytical techniques such as HPLC and NMR spectroscopy are employed to verify its purity, a key concern for laboratories prioritizing QC/QA compliance. Discussions on platforms like ResearchGate often emphasize "optimizing synthesis of dimethylphenyl methoxyphenols," reflecting academic interest in its production.

From a commercial perspective, 4-(2,4-Dimethylphenyl)-2-methoxyphenol is cataloged by suppliers specializing in fine chemicals and custom synthesis. Its pricing varies based on batch scale and purity grade (e.g., >98%), with procurement inquiries frequently including terms like "bulk suppliers of CAS 1261890-62-3" or "technical datasheet for methoxyphenol derivatives." Regulatory compliance with REACH and FDA guidelines further influences its marketability.

Emerging studies explore its utility in green chemistry initiatives, particularly as a biodegradable additive. Environmental concerns have propelled searches for "eco-friendly phenolic compounds," positioning this molecule as a candidate for sustainable industrial solutions. Researchers also investigate its synergistic effects with other antioxidants, addressing queries like "enhancing UV stability with methoxyphenols."

In summary, 4-(2,4-Dimethylphenyl)-2-methoxyphenol (CAS 1261890-62-3) exemplifies the intersection of specialty chemistry and application-driven innovation. Its multifaceted roles—from material science to life sciences—ensure continued relevance in both academic and industrial settings, supported by evolving SEO trends around functional additives and molecular design.